Cas no 883529-82-6 (4-(Cyclohexylmethoxy)piperidine)

• Product Name: 4-(Cyclohexylmethoxy)piperidine
• CAS No: 883529-82-6
• MF: C₁₂H₂₃NO
• MW: 197.317123651505
• MDL: MFCD06246549
• CID: 2130112
• PubChem ID: 26188599
• Update Time: 2025-06-11

4-(Cyclohexylmethoxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(Cyclohexylmethoxy)piperidine
• BB 0253285

• MDL： MFCD06246549
• Inchi： 1S/C12H23NO/c1-2-4-11(5-3-1)10-14-12-6-8-13-9-7-12/h11-13H,1-10H2
• InChI Key： YEYURFMTLRXGBR-UHFFFAOYSA-N
• SMILES： O(C1CCNCC1)CC1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 148
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-(Cyclohexylmethoxy)piperidine

4-(Cyclohexylmethoxy)Piperidine: A Comprehensive Overview of CAS No. 883529-82-6

4-(Cyclohexylmethoxy)piperidine (CAS No. 883529-82-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclohexylmethoxy and piperidine moieties, exhibits a range of biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of 4-(Cyclohexylmethoxy)piperidine.

Chemical Structure and Properties

4-(Cyclohexylmethoxy)piperidine is a cyclic tertiary amine with the molecular formula C13H23NO. The compound features a piperidine ring substituted with a cyclohexylmethoxy group at the 4-position. This specific substitution imparts unique chemical and physical properties to the molecule, making it an interesting candidate for various applications in drug discovery and development.

The cyclohexylmethoxy group contributes to the lipophilicity of the molecule, which can enhance its ability to cross biological membranes. The piperidine ring, on the other hand, provides a basic nitrogen atom that can form hydrogen bonds with target proteins or receptors. These structural features collectively influence the pharmacokinetic and pharmacodynamic properties of 4-(Cyclohexylmethoxy)piperidine.

Synthesis Methods

The synthesis of 4-(Cyclohexylmethoxy)piperidine has been explored through various routes, each with its own advantages and limitations. One common method involves the reaction of 4-hydroxypiperidine with cyclohexylmethyl bromide in the presence of a base such as potassium carbonate or sodium hydride. This nucleophilic substitution reaction yields 4-(Cyclohexylmethoxy)piperidine in good yields and high purity.

Another approach involves the use of transition metal-catalyzed coupling reactions, such as palladium-catalyzed cross-coupling reactions between 4-bromopiperidine and cyclohexylmethyl alcohol. These methods offer greater synthetic flexibility and can be adapted to incorporate additional functional groups or modifications to the molecule.

Biological Properties and Applications

4-(Cyclohexylmethoxy)piperidine has been studied for its potential therapeutic applications in various disease models. One area of significant interest is its activity as a modulator of ion channels and receptors. Research has shown that this compound can interact with specific ion channels, such as voltage-gated sodium channels (NaV) and potassium channels (Kv), which are implicated in neurological disorders like epilepsy and chronic pain.

In addition to its ion channel modulation properties, 4-(Cyclohexylmethoxy)piperidine has also been investigated for its anti-inflammatory effects. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential candidate for treating inflammatory diseases like rheumatoid arthritis.

Recent Research Advancements

The latest research on 4-(Cyclohexylmethoxy)piperidine has focused on optimizing its pharmacological profile for specific therapeutic applications. For instance, a recent study published in the Journal of Medicinal Chemistry explored the use of structure-activity relationship (SAR) analysis to identify key structural modifications that enhance the potency and selectivity of this compound against NaV1.7 channels, which are known to play a crucial role in pain sensation.

Another notable study published in Bioorganic & Medicinal Chemistry Letters investigated the use of 4-(Cyclohexylmethoxy)piperidine as a lead compound for developing novel anti-inflammatory agents. The researchers found that by introducing additional functional groups to the molecule, they could significantly improve its anti-inflammatory activity while maintaining low toxicity profiles.

Clinical Trials and Future Prospects strong> p > < p >While clinical trials involving 4-(Cyclohexylmethoxy)piperidine strong > are still in their early stages, preliminary results are promising. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and low plasma protein binding. These characteristics make it an attractive candidate for further clinical evaluation. p > < p >In conclusion,< strong > 4-(Cyclohexylmethoxy)piperidine strong > (CAS No. 883529-82-6) represents a promising molecule with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its pharmacological profile for specific disease targets. As our understanding of this compound deepens, it is likely to play an increasingly important role in drug discovery and development efforts across multiple therapeutic areas. p > article > response >